Cas no 1390654-87-1 (1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride)

• Product Name: 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride
• CAS No: 1390654-87-1
• MF: C₁₀H₂₄Cl₃N₃
• MW: 292.676659584045
• MDL: MFCD22666520
• CID: 4596357
• PubChem ID: 75530914
• Update Time: 2025-06-08

1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,9-Dimethyl-1,4,9-triazaspiro[5.5]undecane trihydrochloride
• EN300-23828108
• 1,9-DIMETHYL-1,4,9-TRIAZASPIRO[5.5]UNDECANE 3HCL
• AKOS027426414
• MFCD22666520
• 1,9-Dimethyl-1,4,9-triazaspiro[5.5]undecanetrihydrochloride
• 1,9-dimethyl-1,4,9-triazaspiro[5.5]undecane;trihydrochloride
• AT28663
• Z3013892873
• 1390654-87-1
• BS-40111
• 1,9-Dimethyl-1,4,9-triazaspiro[5.5]undecane trihydrochloride, AldrichCPR
• 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride

• MDL： MFCD22666520
• Inchi： 1S/C10H21N3.3ClH/c1-12-6-3-10(4-7-12)9-11-5-8-13(10)2;;;/h11H,3-9H2,1-2H3;3*1H
• InChI Key： DRJWMEGBWXCOHE-UHFFFAOYSA-N
• SMILES： N1(C)C2(CCN(C)CC2)CNCC1.[H]Cl.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 291.103581g/mol
• Monoisotopic Mass: 291.103581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride

Introduction to 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride (CAS No. 1390654-87-1) in Modern Chemical Biology

1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride, identified by the CAS number 1390654-87-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic triazine derivative exhibits a unique framework composed of a triazacycloheptane core linked to an undecane chain, with methyl substituents at the 1 and 9 positions. The presence of three hydrochloride salts further enhances its solubility and reactivity, making it a versatile scaffold for medicinal chemistry applications.

The molecular architecture of 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride positions it as a promising candidate for modulating biological pathways associated with enzyme inhibition and receptor binding. Recent studies have highlighted its potential in targeting protein-protein interactions and kinase cascades, which are pivotal in various diseases, including cancer and inflammatory disorders. The spirocyclic structure contributes to its high binding affinity and selectivity, attributes that are critical for developing novel therapeutic agents.

In the realm of drug discovery, the scaffold flexibility of 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride allows for extensive derivatization through functional group modifications. Researchers have leveraged this property to design analogs with enhanced pharmacokinetic profiles and reduced off-target effects. For instance, modifications at the triazine ring have been explored to improve metabolic stability and bioavailability, aligning with current trends in structure-based drug design.

One of the most compelling aspects of 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride is its role as a key intermediate in synthesizing bioactive molecules. Its spirocyclic core has been incorporated into libraries of compounds screened for their ability to disrupt aberrant signaling pathways in disease models. Preliminary findings suggest that derivatives of this compound exhibit inhibitory activity against certain kinases and transcription factors, paving the way for targeted therapies.

The hydrochloride salt form of 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride enhances its compatibility with various solvents and biological systems, facilitating its use in both in vitro and in vivo assays. This adaptability has enabled researchers to investigate its pharmacological effects across multiple models, including cell-based assays and animal models of human disease. The compound’s stability under different conditions further underscores its utility as a building block for future drug candidates.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride and biological targets. Molecular docking studies have revealed that its binding mode aligns well with known pharmacophores in therapeutic targets such as protein kinases and G protein-coupled receptors (GPCRs). These insights have guided the optimization of lead compounds derived from this scaffold toward improved efficacy and selectivity.

The synthesis of 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocycles. The process typically begins with the formation of the spirocyclic core through cycloaddition reactions followed by functionalization at specific positions to introduce methyl groups and hydrochloride salts. These synthetic strategies underscore the compound’s accessibility for further medicinal chemistry exploration.

Recent publications have begun to explore the potential applications of 1,9-dimethyl-1,4,9-triazaspiro5.5undecane trihydrochloride in beyond-the-box therapeutic contexts. For example, researchers have investigated its ability to modulate epigenetic mechanisms by interacting with histone deacetylases (HDACs) or bromodomain proteins. Such investigations underscore the compound’s versatility as a pharmacological tool for probing fundamental biological processes.

The development of novel drug candidates often requires rigorous evaluation through preclinical studies to assess safety and efficacy profiles before human trials can commence. In this regard, 1390654-87-1 has been subjected to various biochemical assays to evaluate its interaction with potential targets while minimizing toxicity concerns. These studies are crucial for identifying promising candidates that can advance into clinical development pipelines.

The future prospects for 1，9-dimethyl-1，4，9-triazaspiro5．5undecane trihydrochloride are bright，given its structural features，biological activity，and synthetic tractability。Continued research efforts will likely uncover new applications，both as a standalone therapeutic agent or as part of hybrid molecules designed through combinatorial chemistry approaches。The integration of machine learning techniques into drug discovery workflows may further accelerate the identification of derivatives with optimized properties。